
Application Notes and Protocols:
Hydroxycitronellal Dimethyl Acetal in Fine

Fragrance Formulation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hydroxycitronellal dimethyl acetal

Cat. No.: B087012 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hydroxycitronellal dimethyl acetal (CAS No. 141-92-4) is a synthetic aroma chemical prized

in the fragrance industry for its stable, delicate, and fresh floral scent profile.[1][2] It serves as a

more robust alternative to its precursor, hydroxycitronellal, an aldehyde which can be prone to

oxidation and instability.[3] The acetal form offers enhanced stability, particularly in alkaline

media, making it a versatile ingredient in a wide array of scented products.[4] Its olfactory

character is predominantly described as a soft, floral bouquet reminiscent of lily-of-the-valley

(muguet), with subtle waxy and green undertones.[4][5]

These application notes provide a comprehensive overview of Hydroxycitronellal dimethyl
acetal, including its physicochemical properties, olfactory profile, performance data, and

detailed protocols for its evaluation and incorporation into fine fragrance formulations.

Physicochemical and Olfactory Properties
A thorough understanding of the physical, chemical, and olfactory characteristics of

Hydroxycitronellal dimethyl acetal is fundamental to its effective application.
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Property Value Reference

Chemical Name
1,1-dimethoxy-3,7-

dimethyloctan-7-ol
[4]

CAS Number 141-92-4 [4]

Molecular Formula C₁₂H₂₆O₃ [1]

Appearance Colorless, slightly oily liquid [6]

Specific Gravity
0.92400 to 0.93200 @ 25.00

°C
[4]

Refractive Index
1.44000 to 1.44400 @ 20.00

°C
[4]

Flash Point > 100.00 °C [4]

Boiling Point 252.00 °C @ 760.00 mm Hg [6]

Stability Stable in alkaline media [4]

Substantivity on Smelling Strip 400 hours [4]

Olfactory Characteristic Description Reference

Odor Type Floral [4]

Odor Description Lily, rose, muguet, waxy, green [4]

Odor Strength Low [4]

Application in Fine Fragrance
Hydroxycitronellal dimethyl acetal is a versatile floralizer.[7] Its mild character allows it to

blend seamlessly into various fragrance compositions, enhancing and supporting other floral

notes without dominating the accord.

Recommended Usage Levels
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The International Fragrance Association (IFRA) provides guidelines for the safe use of

fragrance ingredients. For Hydroxycitronellal dimethyl acetal, the recommended usage level

is up to 10.00% in the final fragrance concentrate.[4][7] In commercial perfumes,

concentrations can range from 1% to as high as 40% in straight floral compositions.[1]

Synergistic Blending
This ingredient demonstrates significant synergistic effects when combined with other aromatic

compounds.[1] Its delicate aroma is intensified when blended with lower boiling point modifiers,

which helps to enhance the overall scent profile.[1][3] It is a foundational component for

creating realistic lily-of-the-valley and other white floral accords.[8][9] It also harmonizes well

with citrus, green, and woody notes.[8]

Experimental Protocols
The following protocols are designed for the systematic evaluation of Hydroxycitronellal
dimethyl acetal in a research and development setting.

Protocol for Olfactory Evaluation
Objective: To systematically assess the olfactory profile of Hydroxycitronellal dimethyl acetal
over time.

Materials:

Hydroxycitronellal dimethyl acetal

Standard perfume smelling strips

Ethanol (perfumer's grade)

Glass beakers

Pipettes

Stopwatch

Procedure:
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Prepare a 10% dilution of Hydroxycitronellal dimethyl acetal in ethanol.

Dip a standard smelling strip into the solution for 2 seconds, ensuring the strip is saturated to

a depth of 1 cm.

Remove the strip and allow the ethanol to evaporate for 30 seconds.

Evaluate the scent at the following intervals, recording detailed olfactory notes at each stage:

Top Note (0-15 minutes): Initial impression.

Heart Note (15 minutes - 2 hours): The main character of the fragrance.

Base Note (2 hours onwards): The dry-down and lingering scent.

Repeat the evaluation with undiluted (neat) Hydroxycitronellal dimethyl acetal for

comparison.

Compare findings with established odor descriptions.

Protocol for Stability Testing in an Alkaline Base
Objective: To assess the stability of Hydroxycitronellal dimethyl acetal in an alkaline

medium, such as a soap base.

Materials:

Hydroxycitronellal dimethyl acetal

Unscented liquid soap base (pH 9-10)

Control fragrance oil (known to be stable in soap)

Test fragrance oil containing 5% Hydroxycitronellal dimethyl acetal

Glass storage bottles

Oven capable of maintaining 40°C
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pH meter

Procedure:

Prepare two batches of the unscented soap base.

In the first batch, incorporate the control fragrance oil at a concentration of 1%.

In the second batch, incorporate the test fragrance oil (containing 5% Hydroxycitronellal
dimethyl acetal) at a concentration of 1%.

Thoroughly mix both batches and decant into glass storage bottles.

Store one set of samples (control and test) at room temperature (20-25°C) and another set in

the oven at 40°C to accelerate aging.

Evaluate the following parameters at weekly intervals for 4 weeks:

Olfactory Profile: Smell the samples directly from the bottle and on the skin. Note any

changes in scent character or intensity.

Color: Visually inspect for any discoloration.

pH: Measure and record the pH of each sample.

Compare the stability of the test sample against the control.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the evaluation of a new fragrance raw

material like Hydroxycitronellal dimethyl acetal.
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Caption: Workflow for the evaluation of a new fragrance ingredient.

Safety and Regulatory Information
Hydroxycitronellal dimethyl acetal has undergone safety assessments by the Research

Institute for Fragrance Materials (RIFM).[1][10] Current data indicates that it is not genotoxic

and does not pose a risk for skin sensitization at current usage levels.[10][11] It is also not

considered to be phototoxic or photoallergenic.[10][11] From an environmental perspective, it is
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not classified as Persistent, Bioaccumulative, and Toxic (PBT).[6] As with all fragrance

materials, it is essential to adhere to the latest IFRA standards and regional regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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